Cas no 51069-26-2 (Methyl quinuclidine-4-carboxylate)

Methyl quinuclidine-4-carboxylate structure
51069-26-2 structure
Product name:Methyl quinuclidine-4-carboxylate
CAS No:51069-26-2
MF:C9H15NO2
MW:169.2209
MDL:MFCD18374586
CID:1011677
PubChem ID:14810792

Methyl quinuclidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl quinuclidine-4-carboxylate
    • methyl 1-azabicyclo[2.2.2]octane-4-carboxylate
    • Methyl 4-Quinuclidinecarboxylate
    • 1-aza-bicyclo[2.2.2]octane-4-carboxylic acid methyl ester
    • 4-Methoxycarbonyl-chinuclidin
    • AGN-PC-002MNG
    • AK146177
    • Chinuclidin-4-carbonsaeure-methylester
    • quinuclidine-4-carboxylic acid methyl ester
    • 1-Azabicyclo[2.2.2]octane-4-carboxylic acid methyl ester
    • BCA06926
    • Z1255392874
    • F71074
    • A849605
    • 51069-26-2
    • AKOS022186407
    • DB-352052
    • METHYLQUINUCLIDINE-4-CARBOXYLATE
    • CS-0148009
    • Quinuclidine-4-carboxylic acid methyl ester; hydrochloride
    • EN300-761650
    • DB-335474
    • MDL： MFCD18374586
    • Inchi： InChI=1S/C9H15NO2/c1-12-8(11)9-2-5-10(6-3-9)7-4-9/h2-7H2,1H3
    • InChI Key： IEVLTLPETASBIA-UHFFFAOYSA-N
    • SMILES： COC(=O)C12CCN(CC1)CC2

Computed Properties

  • Exact Mass: 169.11035
  • Monoisotopic Mass: 169.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5Ų
  • XLogP3: 0.6

Experimental Properties

  • Density: 1.12
  • Melting Point: 48-49 ºC
  • Boiling Point: 214 ºC
  • Flash Point: 80 ºC
  • Refractive Index: 1.515
  • PSA: 29.54

Methyl quinuclidine-4-carboxylate Security Information

  • Storage Condition：Sealed in dry,2-8°C(BD267710)

Methyl quinuclidine-4-carboxylate PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM278198-1g
Methyl quinuclidine-4-carboxylate
 51069-26-2 95%
1g
 $720 2021-06-15
TRC
M327220-1g
Methyl 4-Quinuclidinecarboxylate
 51069-26-2
1g
 $ 1070.00 2023-09-07
Chemenu
CM278198-1g
Methyl quinuclidine-4-carboxylate
 51069-26-2 95%
1g
 $*** 2023-05-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSQ6004-500MG
methyl quinuclidine-4-carboxylate
 51069-26-2 95%
500MG
 ￥ 1,280.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSQ6004-250MG
methyl quinuclidine-4-carboxylate
 51069-26-2 95%
250MG
 ￥ 765.00 2023-04-13
Enamine
EN300-761650-0.05g
methyl 1-azabicyclo[2.2.2]octane-4-carboxylate
 51069-26-2 95%
0.05g
 $101.0 2024-05-23
Enamine
EN300-761650-0.1g
methyl 1-azabicyclo[2.2.2]octane-4-carboxylate
 51069-26-2 95%
0.1g
 $149.0 2024-05-23
1PlusChem
1P00DK5J-1g
methyl quinuclidine-4-carboxylate
 51069-26-2 95%
1g
 $435.00 2025-02-26
Enamine
EN300-761650-0.5g
methyl 1-azabicyclo[2.2.2]octane-4-carboxylate
 51069-26-2 95%
0.5g
 $336.0 2024-05-23
Enamine
EN300-761650-5g
methyl 1-azabicyclo[2.2.2]octane-4-carboxylate
 51069-26-2 95%
5g
 $2152.0 2023-09-01

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Amadis Chemical Company Limited
(CAS:51069-26-2)Methyl quinuclidine-4-carboxylate
Purity:99%/99%/99%
Quantity:100mg/250mg/1g
Price ($):235.0/392.0/785.0